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Compound of Interest

Compound Name: 6(5h)-Phenanthridinone, 2-amino-

Cat. No.: B1583930 Get Quote

Essential Safety and Handling Guide for 6(5H)-
Phenanthridinone, 2-amino-
This guide provides crucial safety and logistical information for the handling and disposal of

6(5H)-Phenanthridinone, 2-amino-. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe laboratory operations.

While some safety data for the parent compound, 6(5H)-Phenanthridinone, suggest it is not

classified as a hazardous substance, other sources indicate it may cause skin, eye, and

respiratory irritation.[1][2][3] The addition of an amino group to the aromatic structure warrants

a higher degree of caution, as aromatic amines as a class can be toxic.[4][5][6] Therefore, it is

prudent to handle 6(5H)-Phenanthridinone, 2-amino- as a potentially hazardous substance.

Key Compound Information
Below is a summary of the available data for the parent compound, 6(5H)-Phenanthridinone.

This information should be used as a reference, with the understanding that the 2-amino

derivative may have different properties.
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Property Data Citations

Appearance
White to tan or yellow to

orange crystalline powder.
[1][7][8]

Molecular Formula C₁₃H₉NO (parent compound) [9]

Molecular Weight
195.22 g/mol (parent

compound)
[9]

Melting Point 290-292 °C [9]

Solubility
Insoluble in water; Soluble in

DMSO.
[10]

Stability
Considered stable under

normal conditions.
[1]

Incompatibilities

Strong oxidizing agents, strong

reducing agents, strong acids

and bases.

[1]

Operational and Safety Protocols
Adherence to the following operational and disposal plans is essential for the safe handling of

6(5H)-Phenanthridinone, 2-amino-.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure.[11]
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Equipment Specification Citations

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Inspect for tears

before use.

[12]

Eye Protection
Safety glasses with side

shields or goggles.
[12]

Body Protection
A lab coat should be worn at

all times in the laboratory.
[12]

Respiratory Protection

Use in a well-ventilated area. A

fume hood should be used

when handling the powder.

[12]

Handling and Storage
Proper handling and storage are critical to prevent contamination and accidental exposure.[13]

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Weighing and Solution Preparation:

Handle the solid powder exclusively within a chemical fume hood to minimize inhalation risk.

[12]

When weighing, use a container with a lid to prevent the generation of dust.[12]

Use dedicated, clean spatulas and glassware. Do not return excess material to the original

container.[13]

Prepare solutions by slowly adding the powder to the solvent to avoid splashing.
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Caption: General workflow for handling 6(5H)-Phenanthridinone, 2-amino-.

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Minor Spills (Powder):

Restrict access to the area.

Wearing appropriate PPE, gently sweep up the spilled material, avoiding dust generation.[1]
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Place the material into a sealed, labeled container for hazardous waste disposal.[1]

Clean the area with a suitable solvent and dispose of the cleaning materials as hazardous

waste.

Major Spills:

Evacuate the area and alert others.

Contact your institution's environmental health and safety office immediately.[1]

Experimental Protocol Example: Preparing a Stock
Solution
This section provides a general methodology for preparing a stock solution of 6(5H)-
Phenanthridinone, 2-amino- for use in an in vitro assay, such as those investigating its role as

a PARP inhibitor.[7][9][10]

Preparation:

Ensure all necessary PPE is worn correctly.

Perform all work in a chemical fume hood.

Use an analytical balance for accurate measurement.

Procedure:

Tare a clean, dry weighing vessel with a lid on the balance.

Carefully add the desired amount of 6(5H)-Phenanthridinone, 2-amino- to the vessel and

securely close the lid.

Record the precise weight.

In the fume hood, transfer the powder to an appropriate volumetric flask.

Add a small amount of DMSO to dissolve the powder.
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Once dissolved, bring the solution to the final volume with additional DMSO.

Cap the flask and invert several times to ensure a homogenous solution.

Storage:

Transfer the stock solution to a clearly labeled, sealed container.

Store at the recommended temperature, away from light if necessary.

Disposal Plan
Proper disposal of 6(5H)-Phenanthridinone, 2-amino- and its containers is crucial to prevent

environmental contamination.[6]

Waste Segregation and Collection:

Solid Waste: All unused powder and contaminated materials (e.g., weighing paper, gloves)

should be collected in a designated, sealed hazardous waste container.[4]

Liquid Waste: Solutions containing the compound should be collected in a separate, sealed

hazardous waste container for liquid chemical waste.[4]

Labeling: All waste containers must be clearly labeled with the chemical name and hazard

warnings.[4]

Disposal Procedure:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.[1]

Contact your institution's hazardous waste management group for collection and disposal.

Do not dispose of this chemical down the drain or in regular trash.[4]
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Caption: Waste disposal workflow for 6(5H)-Phenanthridinone, 2-amino-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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